Cas no 1903795-87-8 (6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine)

• Product Name: 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine
• CAS No: 1903795-87-8
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 6543493
• Update Time: 2025-11-01

6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine, N-ethyl-6-(hexahydro-1H-1,4-diazepin-1-yl)-2-methyl-

• Inchi： 1S/C12H21N5/c1-3-14-11-9-12(16-10(2)15-11)17-7-4-5-13-6-8-17/h9,13H,3-8H2,1-2H3,(H,14,15,16)
• InChI Key： LKPAJCAMZVXELI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCCNCC2)=CC(NCC)=N1

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 426.6±45.0 °C(Predicted)
• pka: 9.97±0.20(Predicted)

Additional information on 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine (CAS No. 1903795-87-8)

The compound 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine (CAS No. 1903795-87-8) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane ring and an ethylamino substituent, makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring its applications in cancer therapy, neurodegenerative diseases, and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine has garnered attention due to its favorable pharmacokinetic properties, including bioavailability and metabolic stability. These attributes are critical for addressing challenges in drug delivery and target engagement, which are frequently searched topics in AI-driven drug development platforms.

The compound’s mechanism of action is hypothesized to involve allosteric modulation of enzymatic activity, a hot topic in structural biology and fragment-based drug discovery. Its pyrimidine core is a common scaffold in FDA-approved drugs, underscoring its relevance in medicinal chemistry. Researchers are also investigating its potential as a selective antagonist or agonist for specific receptors, leveraging its heterocyclic diversity to optimize binding affinity.

From a synthetic perspective, CAS No. 1903795-87-8 exemplifies innovations in green chemistry and catalytic synthesis. Sustainable methods for producing such compounds are highly sought after, as evidenced by the rise in searches for eco-friendly solvents and atom-efficient reactions. The compound’s 1,4-diazepane moiety further highlights its utility in constructing bioactive macrocycles, a trending area in peptidomimetic drug design.

In conclusion, 6-(1,4-diazepan-1-yl)-N-ethyl-2-methylpyrimidin-4-amine represents a versatile tool for modern drug discovery. Its alignment with cutting-edge research themes—such as AI-aided molecular optimization, polypharmacology, and covalent inhibitors—ensures its continued relevance in scientific literature and industrial applications. As the field evolves, this compound may unlock new therapeutic avenues for complex diseases.